(2-Chloro-5-fluorophenyl)(difluoro)aceticacid

• Molecular Formula: C8H4ClF3O2
• Molecular Weight: 224.56 g/mol
• IUPAC Name: 2-(2-chloro-5-fluorophenyl)-2,2-difluoroacetic acid
• InChI: InChI=1S/C8H4ClF3O2/c9-6-2-1-4(10)3-5(6)8(11,12)7(13)14/h1-3H,(H,13,14)
• InChI Key: PHXMHSPJEHMHFW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C(C(=O)O)(F)F)Cl

Description

(2-Chloro-5-fluorophenyl)(difluoro)acetic acid is a fluorinated aromatic carboxylic acid characterized by a phenyl ring substituted with chlorine at the ortho position (C2) and fluorine at the meta position (C5). The acetic acid moiety is modified with two fluorine atoms on the α-carbon, resulting in a difluoroacetic acid group (CF₂-COOH). The molecular formula is inferred as C₈H₄ClF₃O₂, with a molecular weight of 234.57 g/mol (calculated from atomic masses).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Chloro-5-fluorophenyl)(difluoro)acetic acid typically involves the introduction of chloro and fluoro groups onto a phenyl ring, followed by the addition of a difluoroacetic acid moiety. One common method involves the reaction of 2-chloro-5-fluorobenzene with difluoroacetic acid under specific conditions to yield the desired product. The reaction conditions often include the use of catalysts and solvents to facilitate the process.

Industrial Production Methods

In an industrial setting, the production of (2-Chloro-5-fluorophenyl)(difluoro)acetic acid may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product in a usable form.

Chemical Reactions Analysis

Types of Reactions

(2-Chloro-5-fluorophenyl)(difluoro)acetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can lead to the removal of specific functional groups, altering the compound’s structure.

Substitution: The chloro and fluoro groups can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles or electrophiles for substitution reactions. The conditions for these reactions vary but often involve controlled temperatures and the use of solvents to facilitate the process.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can produce a variety of derivatives with different functional groups.

Scientific Research Applications

Chemistry

In chemistry, (2-Chloro-5-fluorophenyl)(difluoro)acetic acid is used as a building block for the synthesis of more complex molecules. Its unique substituents make it valuable for studying reaction mechanisms and developing new synthetic methodologies.

Biology

In biological research, this compound may be used to study the effects of chloro and fluoro substituents on biological activity. It can serve as a model compound for understanding the interactions of similar molecules with biological systems.

Medicine

In medicine, (2-Chloro-5-fluorophenyl)(difluoro)acetic acid may have potential applications as a precursor for the synthesis of pharmaceutical compounds. Its unique structure could be leveraged to develop new drugs with specific therapeutic effects.

Industry

In the industrial sector, this compound can be used in the production of specialty chemicals and materials. Its unique properties make it suitable for applications in areas such as materials science and chemical engineering.

Mechanism of Action

The mechanism of action of (2-Chloro-5-fluorophenyl)(difluoro)acetic acid involves its interaction with specific molecular targets and pathways. The chloro and fluoro substituents can influence the compound’s reactivity and binding affinity to various targets. The difluoroacetic acid moiety may also play a role in modulating the compound’s overall activity.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Selected Phenylacetic Acid Derivatives

Compound Name	Molecular Formula	Substituents on Phenyl Ring	Acetic Acid Modification	Key Properties	Applications	References
(2-Chloro-5-fluorophenyl)(difluoro)acetic acid	C₈H₄ClF₃O₂	2-Cl, 5-F	CF₂-COOH	Higher acidity (predicted pKa ~1.5–2.0), increased polarity	Pharmaceutical intermediate
(2-Chloro-5-fluorophenyl)acetic acid	C₈H₆ClFO₂	2-Cl, 5-F	CH₂-COOH	Moderate acidity (pKa ~2.8–3.2), higher lipophilicity (LogP ~2.5)	Chemical synthesis
(3-Chloro-4-fluorophenyl)acetic acid	C₈H₆ClFO₂	3-Cl, 4-F	CH₂-COOH	Similar acidity to non-difluoro analogs (pKa ~2.9–3.3)	Research chemical
(2,4-Difluoro-5-methylphenyl)acetic acid	C₉H₈F₂O₂	2-F, 4-F, 5-Me	CH₂-COOH	Lower acidity (pKa ~3.0–3.5), enhanced steric bulk	Material science

Key Observations:

Acidity: The difluoroacetic acid group in the target compound significantly enhances acidity compared to non-fluorinated analogs. The electron-withdrawing effect of the CF₂ group stabilizes the deprotonated form, lowering the pKa by ~1–1.5 units .

Lipophilicity : Despite increased polarity from fluorine, the difluoro derivative retains moderate lipophilicity (estimated LogP ~2.1), balancing membrane permeability and solubility—a critical factor in drug design .

Substituent Position: Ortho-chlorine and meta-fluorine on the phenyl ring may induce steric hindrance and electronic effects that influence binding to biological targets.

Biological Activity

(2-Chloro-5-fluorophenyl)(difluoro)acetic acid is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including anti-inflammatory, antifungal, and cytotoxic properties, supported by various studies and data.

Chemical Structure and Properties

The compound features a chloro and fluorine substitution on a phenyl ring, with a difluoro acetic acid moiety. These substitutions are significant as they influence the compound's interaction with biological targets.

1. Anti-inflammatory Activity

Research indicates that compounds similar to (2-Chloro-5-fluorophenyl)(difluoro)acetic acid exhibit anti-inflammatory properties by inhibiting the NF-κB signaling pathway. In studies, several derivatives were shown to significantly reduce lipopolysaccharide (LPS)-induced NF-κB activation by 10% to 27% at non-toxic concentrations .

Table 1: Inhibition of NF-κB Activation by Related Compounds

Compound	NF-κB Inhibition (%)	Concentration (µM)
Compound A	27%	0.5
Compound B	20%	2
(2-Chloro-5-fluorophenyl)(difluoro)acetic acid	TBD	TBD

2. Antifungal Activity

The antifungal activity of related compounds has been evaluated against various strains of Candida. For instance, derivatives with similar structures showed minimum inhibitory concentration (MIC) values comparable to established antifungal agents like fluconazole .

Table 2: Antifungal Activity Against Candida spp.

Compound	MIC (µg/mL)	Comparison with Fluconazole
Compound C	0.023	Similar
Compound D	0.020	Superior
(2-Chloro-5-fluorophenyl)(difluoro)acetic acid	TBD	TBD

3. Cytotoxicity Studies

Cytotoxicity assays conducted on L1210 mouse leukemia cells revealed that compounds related to (2-Chloro-5-fluorophenyl)(difluoro)acetic acid exhibited potent inhibition of cell proliferation with IC50 values in the nanomolar range . This suggests a potential for use in cancer therapy.

Table 3: Cytotoxicity Against L1210 Cells

Compound	IC50 (nM)
Compound E	50
Compound F	35
(2-Chloro-5-fluorophenyl)(difluoro)acetic acid	TBD

Mechanistic Insights

The mechanism of action for the biological activities of (2-Chloro-5-fluorophenyl)(difluoro)acetic acid may involve modulation of key signaling pathways. For instance, its anti-inflammatory effects are linked to the inhibition of TNF-α secretion and modulation of MAPK pathways .

Case Studies

A notable study demonstrated the effectiveness of similar compounds in reducing inflammation in animal models, which could be extrapolated to human applications. The reduction in TNF-α levels was particularly significant, indicating a robust anti-inflammatory potential .